Cas no 60044-26-0 (3,4,5,3',4',5'-Hexabromobiphenyl)

• Product Name: 3,4,5,3',4',5'-Hexabromobiphenyl
• CAS No: 60044-26-0
• MF: C₁₂H₄Br₆
• MW: 627.5841588974
• CID: 503344
• Update Time: 2026-04-29

3,4,5,3',4',5'-Hexabromobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,3',4,4',5,5'-hexabromo-
• 1,2,3-tribromo-5-(3,4,5-tribromophenyl)benzene
• 3, 3', 4, 4', 5, 5'-HEXABROMOBIPHENYL
• 3,4,5,3',4',5'-Hexabromobiphenyl
• 1,1'-Biphenyl,3,3',4,4',5,5'-hexabromo
• 3,3',4,4',5,5'-Hexabromo-1,1'-biphenyl
• 3,3,4,4,5,5-Hexabromobiphenyl10µg
• 3,3',4,4',5,5'-Hexabromodiphenyl
• 3,4,5,3',4',5'-Hexabrom-biphenyl
• 3,4,5,3',4',5'-hexabromo-biphenyl

Computed Properties

• Exact Mass: 621.54100

Experimental Properties

• PSA: 0.00000
• LogP: 7.92860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 3,4,5,3',4',5'-Hexabromobiphenyl

3,4,5,3',4',5'-Hexabromobiphenyl (CAS No. 60044-26-0): An Overview of Its Properties, Applications, and Recent Research

3,4,5,3',4',5'-Hexabromobiphenyl (HBB), with the CAS number 60044-26-0, is a brominated flame retardant that has been widely studied for its chemical properties and environmental impact. This compound is characterized by its high bromine content and biphenyl structure, making it a significant molecule in the field of materials science and environmental chemistry. In this article, we will delve into the properties, applications, and recent research developments surrounding 3,4,5,3',4',5'-Hexabromobiphenyl.

Chemical Structure and Properties

3,4,5,3',4',5'-Hexabromobiphenyl is a symmetrically substituted biphenyl compound with six bromine atoms attached to the aromatic rings. Its molecular formula is C₁₂H₆Br₆, and it has a molecular weight of 519.71 g/mol. The high bromine content imparts excellent flame retardant properties to the compound. HBB is a white crystalline solid at room temperature with a melting point of approximately 298°C. It is insoluble in water but soluble in organic solvents such as dichloromethane and toluene.

The unique chemical structure of HBB makes it highly resistant to thermal degradation and oxidation. This stability is crucial for its application in various industrial settings where flame retardancy is essential. However, the same properties that make HBB an effective flame retardant also contribute to its persistence in the environment.

Applications and Industrial Use

3,4,5,3',4',5'-Hexabromobiphenyl has been primarily used as a flame retardant in various materials such as plastics, textiles, and electronic components. Its ability to inhibit combustion by releasing bromine radicals that interfere with the flame propagation process makes it highly effective in preventing fires. HBB has been widely used in the production of polyurethane foams, polystyrene resins, and other polymer-based materials.

In recent years, there has been a growing focus on developing more sustainable and environmentally friendly alternatives to traditional brominated flame retardants like HBB. However, HBB remains an important reference compound for understanding the mechanisms of flame retardancy and for benchmarking new materials.

Environmental Impact and Toxicology

The environmental impact of HBB has been a subject of extensive research due to its persistence and potential bioaccumulation in ecosystems. Studies have shown that HBB can be detected in various environmental matrices such as soil, water, and biota. Its high lipophilicity allows it to accumulate in fatty tissues of organisms, leading to potential adverse effects on wildlife and human health.

Toxicological studies have indicated that exposure to HBB can cause neurotoxicity, developmental toxicity, and endocrine disruption in laboratory animals. These findings have raised concerns about the long-term effects of HBB exposure on human health and have led to regulatory actions aimed at reducing its use.

Recent Research Developments

In recent years, there has been significant progress in understanding the environmental fate and behavior of HBB. Researchers have employed advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) to detect and quantify HBB in environmental samples with high sensitivity and accuracy. These studies have provided valuable insights into the sources and pathways of HBB contamination.

A study published in the journal Environmental Science & Technology (2021) investigated the degradation pathways of HBB under different environmental conditions. The researchers found that microbial degradation plays a crucial role in breaking down HBB in soil environments. This finding has important implications for developing bioremediation strategies to mitigate HBB pollution.

Another area of active research is the development of alternative flame retardants that are less persistent and toxic than traditional brominated compounds like HBB. A recent study published in Green Chemistry (2022) reported the synthesis of novel phosphorus-based flame retardants that exhibit comparable performance to HBB but with reduced environmental impact.

Conclusion

3,4,5,3',4',5'-Hexabromobiphenyl (CAS No. 60044-26-0) is a well-characterized brominated flame retardant with unique chemical properties that make it effective in preventing fires. However, its persistence and potential toxicity have raised significant environmental concerns. Ongoing research continues to explore new methods for detecting and degrading HBB in the environment as well as developing more sustainable alternatives for industrial applications.